Cas no 114473-20-0 (L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester)

• Product Name: L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester
• CAS No: 114473-20-0
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 3633897
• PubChem ID: 942961
• Update Time: 2025-05-19

L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester
• (S)-methyl 2-(morpholine-4-carboxamido)-3-phenylpropanoate
• SCHEMBL7268474
• BBL030238
• 114473-20-0
• VS-09690
• methyl (2S)-2-[(morpholine-4-carbonyl)amino]-3-phenylpropanoate
• CS-0363243
• STK577241
• methyl (2S)-2-(morpholine-4-carbonylamino)-3-phenylpropanoate
• Methyl (morpholine-4-carbonyl)-L-phenylalaninate
• AKOS005501873
• methyl N-(morpholin-4-ylcarbonyl)-L-phenylalaninate

• Inchi： 1S/C15H20N2O4/c1-20-14(18)13(11-12-5-3-2-4-6-12)16-15(19)17-7-9-21-10-8-17/h2-6,13H,7-11H2,1H3,(H,16,19)/t13-/m0/s1
• InChI Key： QWOZSUJMZCZYQN-ZDUSSCGKSA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=CC=C1)NC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 292.14230712Da
• Monoisotopic Mass: 292.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Additional information on L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester

L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester (CAS No. 114473-20-0)

L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester (CAS No. 114473-20-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-Phenylalanine, an essential amino acid that plays a crucial role in protein synthesis and various biological processes. The addition of the N-(4-morpholinylcarbonyl) and methyl ester groups imparts unique chemical and biological properties, making it a valuable tool in the development of novel therapeutic agents.

The structure of L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester consists of a phenylalanine backbone with an amide linkage to a morpholine ring and a methyl ester group at the carboxylic acid position. This molecular configuration provides several advantages, including enhanced solubility, stability, and bioavailability. These properties are particularly important in drug design, where optimizing pharmacokinetic parameters is essential for effective therapeutic outcomes.

Recent studies have highlighted the potential of L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The morpholine ring contributes to its ability to modulate specific receptors involved in pain and inflammation pathways, making it a promising candidate for the development of new pain management therapies.

In addition to its pharmacological properties, L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the methyl ester group in this compound facilitates its conversion into the active form, enhancing its therapeutic efficacy while reducing side effects. This approach is particularly useful in improving the delivery and targeting of drugs to specific tissues or organs.

The synthesis of L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester involves several well-established chemical reactions. Typically, the process begins with the protection of the amino group of L-Phenylalanine using a suitable protecting group. The carboxylic acid group is then activated and coupled with morpholine to form the amide bond. Finally, the protected amino acid is converted into its methyl ester derivative through an esterification reaction. These steps can be optimized to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The safety profile of L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester has been extensively evaluated through various preclinical studies. Toxicology assessments have demonstrated that this compound exhibits low toxicity and good safety margins at therapeutic doses. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, L-Phenylalanine, N-(4-morpholinylcarbonyl)-, methyl ester (CAS No. 114473-20-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting pain management and inflammatory diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments that can improve patient outcomes and quality of life.